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Compound of Interest
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DL-HISTIDINE:2HCL (ALPHA-

15N+)

Cat. No.: B1580091

Get Quote

Executive Summary
This guide addresses the specific analytical challenge of quantifying

-

N-labeled Histidine in the presence of natural isotopic background.[1] In metabolic flux analysis
(MFA) and protein turnover studies, distinguishing the introduced

N label (M+1) from the natural

C abundance (also M+1) is the critical failure point.

This is not merely a calculation problem; it is a resolution problem. The mass difference

between a neutron added to Carbon versus Nitrogen is only 6.32 mDa.[1] This guide compares

the High-Resolution Analytical Method (HRAM) against Low-Resolution Mathematical

Deconvolution, providing the exact physics, calculations, and experimental protocols required

for validation.
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Part 1: The Physics of Mass Shift (Theoretical
Framework)
To accurately calculate the mass shift, we must move beyond integer atomic weights. The

"Rule of 1" (M+1) is insufficient for modern mass spectrometry. We rely on Mass Defect—the

binding energy difference that makes a neutron weigh slightly differently depending on the

nucleus it inhabits.

Fundamental Constants (IUPAC 2024)
C Mass: 12.000000 Da (Definition)[1]

C Mass: 13.003355 Da[1]

N Mass: 14.003074 Da[1]

N Mass: 15.000109 Da[1]

H Mass: 1.007825 Da[1]

O Mass: 15.994915 Da[1]

Histidine Exact Mass Calculation
Formula:

[1][2]
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Species
Formula
Composition

Exact Mass (Da)
Mass Shift (

)

Monoisotopic (M0)

C

H

N

O

155.069477 0

Natural M+1 (

C)

C

C

H

N

O

156.072832 +1.003355

Label M+1 (

-

N)

C

H

N

N

O

156.066512 +0.997035

The Critical Split
The difference between the natural background peak (

C) and your target label (

N) is:

[1]
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Implication: If your Mass Spectrometer cannot resolve peaks 0.006 Da apart, your M+1 signal

is a mixture of signal and noise.

Part 2: Comparative Methodology
Method A: High-Resolution Analytical Method (HRAM) -
Recommended
Instrument Class: Orbitrap, FT-ICR, High-Spec Q-TOF.[1] Mechanism: Physically separates the

C and

N peaks in the mass spectrum.

Resolution Requirement (

):

[1]

Protocol: Set instrument resolution to >45,000 (at m/z 200) to ensure baseline separation.

Advantage: Direct quantification.[1] No mathematical correction needed for carbon

contribution.[1]

Disadvantage: Higher instrument cost; slower scan speeds.[1]

Method B: Low-Resolution Mathematical Deconvolution
Instrument Class: Triple Quadrupole (QqQ), Quadrupole Trap.[1] Mechanism: The detector

sees one merged peak at m/z 156.[1] You must mathematically subtract the "Natural

Abundance" contribution.[1]

Calculation Protocol:

Measure the intensity of the M0 peak (m/z 155).[1]

Calculate theoretical natural M+1 abundance for Histidine (approx 6.9% of M0, based on 6

carbons
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1.1% + small contributions from H/N/O).[1]

Equation:

[1]

Risk: High error margin.[1] If enrichment is low (<1%), the subtraction often yields negative

values or noise.

Part 3: Experimental Workflow & Validation
This protocol is designed for Method A (HRAM) as it provides the requisite scientific rigor for

drug development data.[1]

Sample Preparation (Derivatization)
While Histidine can be analyzed neat, derivatization with Butanol-HCl is recommended to

improve retention and ionization efficiency, moving the mass to a cleaner region of the spectra.

Note: Derivatization adds carbons (

), increasing the natural

C background. You must account for this if using Method B.

LC-MS Acquisition Parameters
Column: HILIC (for underivatized) or C18 (for butylated).[1]

Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile.[1]

MS Mode: Positive ESI (

).

Scan Range: m/z 150–170 (Targeted SIM) or Full Scan.[1]

Resolution:60,000 (Orbitrap setting).[1] Do not use 15,000 or 30,000.

Positional Confirmation (The "Alpha" Factor)
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Intact mass only confirms the presence of

N. To prove it is the

-nitrogen and not the imidazole nitrogen:

Perform MS/MS (PRM mode) on the precursor m/z 156.066.[1]

Monitor the Imidazole fragment (typically m/z 81/82 region for underivatized).[1]

If the label is on the Alpha position: The Imidazole fragment will NOT carry the shift

(remains light).

If the label is on the Ring: The Imidazole fragment WILL shift +1.

Part 4: Visualization & Logic Flow[1]
Diagram 1: The Mass Defect Logic
This diagram illustrates why resolution matters.[1] In low-res, the peaks merge.[1] In high-res,

they split.[1]
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Caption: The "Split" at M+1. Note that

N is lighter than

C by 6.32 mDa.[1] High-resolution instruments resolve the Green and Red nodes separately;
Low-resolution instruments see the Yellow merged node.

Diagram 2: Experimental Decision Tree
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Caption: Workflow for validating Alpha-15N enrichment. The High-Res path allows for direct

MS/MS confirmation of the positional label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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